Cas no 2097928-22-6 (N-1-(6-ethoxypyridine-3-carbonyl)azetidin-3-ylpyrimidin-4-amine)

• Product Name: N-1-(6-ethoxypyridine-3-carbonyl)azetidin-3-ylpyrimidin-4-amine
• CAS No: 2097928-22-6
• MF: C₁₅H₁₇N₅O₂
• MW: 299.327782392502
• CID: 5869941
• PubChem ID: 126851237
• Update Time: 2025-10-18

N-1-(6-ethoxypyridine-3-carbonyl)azetidin-3-ylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-1-(6-ethoxypyridine-3-carbonyl)azetidin-3-ylpyrimidin-4-amine
• F6550-6840
• 2097928-22-6
• N-[1-(6-ethoxypyridine-3-carbonyl)azetidin-3-yl]pyrimidin-4-amine
• AKOS032461656
• (6-ethoxypyridin-3-yl)-[3-(pyrimidin-4-ylamino)azetidin-1-yl]methanone

• Inchi： 1S/C15H17N5O2/c1-2-22-14-4-3-11(7-17-14)15(21)20-8-12(9-20)19-13-5-6-16-10-18-13/h3-7,10,12H,2,8-9H2,1H3,(H,16,18,19)
• InChI Key： NRUSJIJWULHNSZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC(=CC=1)OCC)N1CC(C1)NC1C=CN=CN=1

Computed Properties

• Exact Mass: 299.13822480g/mol
• Monoisotopic Mass: 299.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80.2Ų

Additional information on N-1-(6-ethoxypyridine-3-carbonyl)azetidin-3-ylpyrimidin-4-amine

Comprehensive Overview of N-1-(6-ethoxypyridine-3-carbonyl)azetidin-3-ylpyrimidin-4-amine (CAS No. 2097928-22-6)

In the rapidly evolving field of medicinal chemistry, N-1-(6-ethoxypyridine-3-carbonyl)azetidin-3-ylpyrimidin-4-amine (CAS No. 2097928-22-6) has emerged as a compound of significant interest. This molecule, characterized by its unique pyridine and pyrimidine moieties, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which offers a promising scaffold for designing novel therapeutics targeting various diseases.

The compound's azetidine ring and ethoxy substitution contribute to its distinctive chemical properties, making it a valuable candidate for further exploration. With the growing demand for small molecule inhibitors and kinase-targeted therapies, N-1-(6-ethoxypyridine-3-carbonyl)azetidin-3-ylpyrimidin-4-amine has garnered attention in academic and industrial research circles. Its potential role in modulating protein-protein interactions and enzymatic activity aligns with current trends in precision medicine and personalized therapeutics.

Recent advancements in computational chemistry and AI-driven drug design have further accelerated the study of this compound. Tools like molecular docking and quantitative structure-activity relationship (QSAR) modeling are being employed to predict its binding affinities and optimize its pharmacological profile. This approach resonates with the increasing interest in rational drug design and in silico screening, topics frequently searched by professionals in the pharmaceutical industry.

The synthesis of N-1-(6-ethoxypyridine-3-carbonyl)azetidin-3-ylpyrimidin-4-amine involves sophisticated organic transformations, including amide coupling and nucleophilic substitution reactions. These methods are crucial for ensuring high purity and yield, which are essential for subsequent biological evaluation. As the scientific community continues to explore heterocyclic chemistry, this compound serves as an excellent example of how complex structures can be constructed with precision and efficiency.

From a pharmacokinetic perspective, preliminary studies suggest that N-1-(6-ethoxypyridine-3-carbonyl)azetidin-3-ylpyrimidin-4-amine exhibits favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties. Its lipophilicity and solubility profiles are being optimized to enhance bioavailability, a key consideration in modern drug development. These aspects are particularly relevant to researchers investigating oral drug delivery and formulation science.

In the context of cancer research, this compound has shown potential as a kinase inhibitor, a class of drugs that has revolutionized oncology. The ability to selectively target signaling pathways involved in cell proliferation and survival makes N-1-(6-ethoxypyridine-3-carbonyl)azetidin-3-ylpyrimidin-4-amine a promising candidate for further investigation. This aligns with the growing public interest in targeted therapies and minimizing side effects in cancer treatment.

Beyond oncology, the compound's versatility extends to other therapeutic areas, such as inflammatory diseases and neurological disorders. Its modular structure allows for structure-activity relationship (SAR) studies, enabling researchers to fine-tune its properties for specific applications. This adaptability is highly valued in the pharmaceutical industry, where multi-target drug discovery is gaining traction.

As the scientific community continues to explore the potential of N-1-(6-ethoxypyridine-3-carbonyl)azetidin-3-ylpyrimidin-4-amine, collaborations between academia and biotech companies are expected to increase. The compound's unique features and broad applicability make it a compelling subject for patent filings and intellectual property discussions, topics frequently searched by professionals in the field.

In conclusion, N-1-(6-ethoxypyridine-3-carbonyl)azetidin-3-ylpyrimidin-4-amine (CAS No. 2097928-22-6) represents a fascinating example of modern medicinal chemistry. Its intricate structure, combined with its potential therapeutic applications, positions it as a valuable asset in the quest for innovative treatments. As research progresses, this compound is likely to play a pivotal role in addressing unmet medical needs and advancing the frontiers of drug discovery.